Cas no 2138261-14-8 (5-amino-6-fluoro-1H-indazole-3-carboxylic acid)

• Product Name: 5-amino-6-fluoro-1H-indazole-3-carboxylic acid
• CAS No: 2138261-14-8
• MF: C₈H₆FN₃O₂
• MW: 195.150544643402
• CID: 5888320
• PubChem ID: 165873404
• Update Time: 2025-10-19

5-amino-6-fluoro-1H-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-733239
• 5-amino-6-fluoro-1H-indazole-3-carboxylic acid
• 2138261-14-8

• Inchi： 1S/C8H6FN3O2/c9-4-2-6-3(1-5(4)10)7(8(13)14)12-11-6/h1-2H,10H2,(H,11,12)(H,13,14)
• InChI Key： FWYVPGKULIVICL-UHFFFAOYSA-N
• SMILES： FC1C(=CC2C(C(=O)O)=NNC=2C=1)N

Computed Properties

• Exact Mass: 195.04440460g/mol
• Monoisotopic Mass: 195.04440460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 92Ų

Additional information on 5-amino-6-fluoro-1H-indazole-3-carboxylic acid

Comprehensive Overview of 5-amino-6-fluoro-1H-indazole-3-carboxylic acid (CAS No. 2138261-14-8): Properties, Applications, and Research Insights

5-amino-6-fluoro-1H-indazole-3-carboxylic acid (CAS No. 2138261-14-8) is a fluorinated indazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. This compound belongs to the indazole carboxylic acid family, a class of heterocyclic compounds known for their broad biological activities. The presence of both amino and fluoro substituents on the indazole ring enhances its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated heterocycles like 5-amino-6-fluoro-1H-indazole-3-carboxylic acid has surged, driven by the growing interest in precision medicine and targeted therapies. Researchers are actively exploring its role in modulating protein-protein interactions and enzyme inhibition, topics frequently searched in academic databases and AI-driven platforms. The compound’s carboxylic acid moiety further allows for facile derivatization, making it a valuable intermediate in the synthesis of more complex molecules.

From a chemical perspective, CAS No. 2138261-14-8 exhibits notable stability under physiological conditions, a critical factor for its applicability in bioconjugation and prodrug design. Its solubility in polar solvents like DMSO and water has been extensively studied, addressing common queries in forums and search engines about its handling and formulation. These properties align with current trends in green chemistry, where researchers prioritize compounds with minimal environmental impact.

The synthesis of 5-amino-6-fluoro-1H-indazole-3-carboxylic acid typically involves multi-step protocols, including palladium-catalyzed cross-coupling and selective fluorination. Such methodologies are frequently discussed in organic chemistry communities, reflecting the compound’s relevance in modern synthetic strategies. Analytical techniques like HPLC and NMR are employed to ensure high purity, a key concern for industries adhering to Good Manufacturing Practices (GMP).

Beyond pharmaceuticals, this compound has potential applications in material science, particularly in the design of fluorescent probes and metal-organic frameworks (MOFs). Its ability to chelate metal ions is a subject of ongoing research, tapping into the rising interest in smart materials and sensors. These interdisciplinary connections enhance its visibility in search engine queries related to cutting-edge technologies.

In conclusion, 5-amino-6-fluoro-1H-indazole-3-carboxylic acid (CAS No. 2138261-14-8) represents a multifaceted compound with expanding utility across life sciences and beyond. Its alignment with trending topics like drug repurposing, sustainable chemistry, and high-throughput screening ensures its continued relevance in both academic and industrial settings. Future studies may further unlock its potential in addressing unmet medical and technological challenges.